Cas no 164219-72-1 (4-Benzoyl-3-nitropyridine)

• Product name: 4-Benzoyl-3-nitropyridine
• CAS No: 164219-72-1
• MF: C₁₂H₈N₂O₃
• Molecular Weight: 228.20352
• CID: 135247
• PubChem ID: 10036713

4-Benzoyl-3-nitropyridine Properties

Names and Identifiers

• 4-Benzoyl-3-nitropyridine
• (3-nitropyridin-4-yl)-phenylmethanone
• Methanone, (3-nitro-4-pyridinyl)phenyl-
• AKOS015912146
• DTXSID80434546
• (3-nitro-4-pyridinyl)-phenylmethanone
• 164219-72-1
• A810544
• (3-nitro-4-pyridyl)-phenyl-methanone

• Inchi： InChI=1S/C12H8N2O3/c15-12(9-4-2-1-3-5-9)10-6-7-13-8-11(10)14(16)17/h1-8H
• InChIKey： QUPMIVUMNSOULW-UHFFFAOYSA-N
• SMILES： C(C1C=CN=CC=1[N+]([O-])=O)(=O)C1C=CC=CC=1

Computed Properties

• 精确分子量: 228.05300
• 同位素质量: 228.053
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 4
• 重原子数量: 17
• 可旋转化学键数量: 2
• 复杂度: 295
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2
• 拓扑分子极性表面积: 75.8A^2

Experimental Properties

• Density: 1.322
• Boiling Point: 426.033 °C at 760 mmHg
• 闪点: 211.457 °C
• PSA: 75.78000
• LogP: 2.74400

4-Benzoyl-3-nitropyridine Security Information

4-Benzoyl-3-nitropyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%